Cas no 17452-88-9 (N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine)

N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine structure
17452-88-9 structure
Product Name:N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine
CAS No:17452-88-9
MF:C12H15N3S
MW:233.332600831985
CID:2782407
PubChem ID:71350016
Update Time:2025-04-21

N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine
    • DTXSID10775838
    • DTXCID50726581
    • Z1724210201
    • 17452-88-9
    • 3-phenyl-5-diethylamino-1,2,4-thiadiazol
    • Inchi: 1S/C12H15N3S/c1-3-15(4-2)12-13-11(14-16-12)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key: PBEXQMGQLLHBLH-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C2C=CC=CC=2)=N1)N(CC)CC

Computed Properties

  • Exact Mass: 233.09866866Da
  • Monoisotopic Mass: 233.09866866Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.3Ų
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